Cas no 82101-34-6 (4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one)

4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one structure
82101-34-6 structure
Product Name:4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one
CAS No:82101-34-6
MF:C16H13FO
MW:240.272228002548
MDL:MFCD22421610
CID:1025411
PubChem ID:12939175
Update Time:2025-04-20

4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one
    • 4-(2-Fluorophenyl)-3,4-dihydrophthalen-1(2H)-one
    • FT-0699027
    • 4-(2-FLUOROPHENYL)-3,4-DIHYDRO-2H-NAPHTHALEN-1-ONE
    • 4-(2-fluorophenyl)-1-tetralone
    • SB44401
    • DS-18218
    • A864456
    • AMY2716
    • SY107686
    • DTXSID20513485
    • SCHEMBL2802917
    • 82101-34-6
    • UQEMVIDJUWWBHF-UHFFFAOYSA-N
    • AKOS015998902
    • CS-0156005
    • MFCD22421610
    • C16H13FO
    • 1(2H)-Naphthalenone, 4-(2-fluorophenyl)-3,4-dihydro-
    • DB-228806
    • MDL: MFCD22421610
    • Inchi: 1S/C16H13FO/c17-15-8-4-3-6-13(15)12-9-10-16(18)14-7-2-1-5-11(12)14/h1-8,12H,9-10H2
    • InChI Key: UQEMVIDJUWWBHF-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C1C2C=CC=CC=2C(CC1)=O

Computed Properties

  • Exact Mass: 240.095043196g/mol
  • Monoisotopic Mass: 240.095043196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.194±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (4.3E-3 g/L) (25 ºC),

4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one Security Information

4-(2-Fluorophenyl)-3,4-dihydronaphthalen-1(2H)-one Pricemore >>

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